Cas no 2228233-92-7 (3-(2,6-dimethoxy-4-methylphenyl)propan-1-ol)

• Product Name: 3-(2,6-dimethoxy-4-methylphenyl)propan-1-ol
• CAS No: 2228233-92-7
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6355240
• PubChem ID: 165655824
• Update Time: 2025-06-09

3-(2,6-dimethoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxy-4-methylphenyl)propan-1-ol
• EN300-1733889
• 2228233-92-7

• Inchi： 1S/C12H18O3/c1-9-7-11(14-2)10(5-4-6-13)12(8-9)15-3/h7-8,13H,4-6H2,1-3H3
• InChI Key： KMPGCSTWCMVDIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CCCO)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(2,6-dimethoxy-4-methylphenyl)propan-1-ol

3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol (CAS No. 2228233-92-7)

3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol, also known by its CAS number CAS No. 2228233-92-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a substituted phenol group with a hydroxyl-containing propane chain. The presence of methoxy groups at the 2 and 6 positions of the phenyl ring, along with a methyl group at the 4 position, imparts distinctive electronic and steric properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the regioselectivity and stereoselectivity of the product. These methods have significantly improved the scalability and cost-effectiveness of production processes, making this compound more accessible for industrial applications.

The compound's hydroxyl group plays a crucial role in its reactivity and functional versatility. It can undergo a wide range of transformations, including oxidation to form ketones or carboxylic acids, esterification to create esters, and etherification to generate ethers. These reactions are pivotal in the design and synthesis of bioactive molecules, such as kinase inhibitors and receptor modulators.

In the pharmaceutical industry, 3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol has been explored as a potential lead compound for drug development. Its ability to modulate cellular signaling pathways makes it an attractive candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated promising results in inhibiting key enzymes involved in these pathways, highlighting its potential therapeutic value.

Beyond pharmaceuticals, this compound finds utility in agrochemicals as a precursor for herbicides and fungicides. Its structural features enable it to interact with specific targets in plant pathogens, offering a novel approach to crop protection. Recent research has focused on optimizing its bioavailability and reducing environmental impact through green chemistry principles.

The growing interest in sustainable chemistry has also led to investigations into the use of 3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol in bio-based materials. Its ability to form stable polymers and surfactants makes it a valuable component in eco-friendly products such as biodegradable plastics and personal care formulations.

In conclusion, 3-(2,6-Dimethoxy-4-Methylphenyl)Propan-1-Ol (CAS No. 2228233-92-7) is a multifaceted compound with diverse applications across various industries. Ongoing research continues to uncover new avenues for its utilization while addressing challenges related to scalability and environmental sustainability.